Cas no 1313762-00-3 ((6-(Ethylamino)pyridin-3-yl)boronic acid)

• Product Name: (6-(Ethylamino)pyridin-3-yl)boronic acid
• CAS No: 1313762-00-3
• MF: C₇H₁₁BN₂O₂
• MW: 165.985441446304
• CID: 4936766
• Update Time: 2025-06-20

(6-(Ethylamino)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(Ethylamino)pyridin-3-yl)boronic acid

• Inchi： 1S/C7H11BN2O2/c1-2-9-7-4-3-6(5-10-7)8(11)12/h3-5,11-12H,2H2,1H3,(H,9,10)
• InChI Key： WTGGJARSZGMIDL-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C=C1)NCC)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Topological Polar Surface Area: 65.4

Additional information on (6-(Ethylamino)pyridin-3-yl)boronic acid

Introduction to (6-(Ethylamino)pyridin-3-yl)boronic Acid (CAS No. 1313762-00-3)

(6-(Ethylamino)pyridin-3-yl)boronic acid, with the CAS number 1313762-00-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This boronic acid derivative is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's pyridine core and ethylamino substituent contribute to its versatility, enabling its application in multiple synthetic pathways and drug discovery processes.

The< strong> boronic acid functional group present in this molecule is particularly noteworthy due to its reactivity and compatibility with various organic transformations. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. This reaction allows for the formation of carbon-carbon bonds under mild conditions, making it an ideal tool for constructing complex molecular architectures. The< strong> pyridin-3-yl moiety further enhances the compound's utility by providing a stable aromatic system that can interact with other functional groups, facilitating the development of more intricate chemical libraries.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these,< strong> cancer therapeutics have been a major area of interest. The< strong> ethylamino substituent in (6-(Ethylamino)pyridin-3-yl)boronic acid imparts properties that make it a promising candidate for designing small-molecule inhibitors. These inhibitors can interfere with critical biological pathways involved in tumor growth and progression, offering potential treatments for a wide range of cancers.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. By leveraging its< strong> boronic acid functionality, researchers can design molecules that selectively bind to specific proteins or enzymes overexpressed in cancer cells. This selectivity is crucial for minimizing side effects and improving patient outcomes. Additionally, the< strong> pyridine core provides a scaffold that can be modified to enhance binding affinity and pharmacokinetic properties.

The< strong> pharmaceutical industry has been increasingly exploring boronic acid derivatives due to their broad spectrum of applications. Beyond oncology, these compounds have shown promise in treating inflammatory diseases, infectious disorders, and neurological conditions. The ability to fine-tune the structure of (6-(Ethylamino)pyridin-3-yl)boronic acid allows scientists to tailor its properties for specific therapeutic targets, making it a versatile tool in drug discovery.

In terms of synthetic methodologies, (6-(Ethylamino)pyridin-3-yl)boronic acid serves as a key intermediate in the preparation of more complex molecules. Its reactivity with transition metals enables the construction of diverse heterocyclic frameworks, which are prevalent in many biologically active compounds. This adaptability has made it a favorite among medicinal chemists seeking to develop new drug candidates.

The< strong> Suzuki-Miyaura cross-coupling reaction, particularly with aryl halides or alkynes, is one of the most widely used transformations involving boronic acids. This reaction has been instrumental in synthesizing a vast array of pharmacologically relevant molecules. The introduction of (6-(Ethylamino)pyridin-3-yl)boronic acid into these reactions allows for the rapid assembly of novel structures with potential therapeutic value.

In conclusion, (6-(Ethylamino)pyridin-3-yl)boronic acid (CAS No. 1313762-00-3) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.